3-Fluoro-N-[(1-methyl-1H-pyrrol-2-yl)methyl]aniline

• Molecular Formula: C12H13FN2
• Molecular Weight: 204.24 g/mol
• SMILES: CN1C=CC=C1CNC2=CC(=CC=C2)F
• InChI: InChI=1S/C12H13FN2/c1-15-7-3-6-12(15)9-14-11-5-2-4-10(13)8-11/h2-8,14H,9H2,1H3
• InChIKey: GFQNNVJQBZWDQI-UHFFFAOYSA-N

3-Fluoro-N-[(1-methyl-1H-pyrrol-2-yl)methyl]aniline Overview

3-Fluoro-N-[(1-methyl-1H-pyrrol-2-yl)methyl]aniline is a synthetic, fluorinated N-arylpyrrole derivative (CAS: 1039970-91-6; molecular formula: C12H13FN2) [1]. It serves as a versatile intermediate or building block in medicinal chemistry and agrochemical research due to its unique combination of a fluorinated aromatic ring and an N-methylpyrrole moiety [2]. This structural motif offers specific physicochemical properties that differentiate it from its non-fluorinated or other halogenated analogs, impacting its utility in specific synthetic and screening applications [3].

Fluorinated N-arylpyrrole building block for medicinal chemistry and agrochemical synthesis

Supports SAR studies requiring 3-fluoro substitution on the aniline ring

Moderate lipophilicity (XLogP3 ~2.3) and low polar surface area for permeability tuning

• [1] PubChem Compound Summary for CID 28876782, 3-Fluoro-N-[(1-methyl-1H-pyrrol-2-yl)methyl]aniline. View Source
• [2] Cas no 1039970-91-6 (3-fluoro-N-(1-methyl-1H-pyrrol-2-yl)methylaniline). View Source
• [3] ZINC database entry for ZINC000037412610. View Source

3-Fluoro-N-[(1-methyl-1H-pyrrol-2-yl)methyl]aniline: Irreplaceable by Analogs

While the core N-[(1-methyl-1H-pyrrol-2-yl)methyl]aniline scaffold is common, substitution of the 3-position on the phenyl ring with different halogens or functional groups results in distinct physicochemical profiles that can dramatically alter a molecule's performance in specific research contexts [1]. For instance, the 3-fluoro substituent on 3-Fluoro-N-[(1-methyl-1H-pyrrol-2-yl)methyl]aniline imparts a unique balance of lipophilicity (XLogP3 = 2.3) and polar surface area (tPSA = 17 Ų) compared to the unsubstituted analog, which can influence membrane permeability and target binding in ways that 3-chloro or 3-methyl analogs do not [2][3]. Therefore, substituting this specific compound for a generic alternative without a clear understanding of these quantitative differences may lead to suboptimal or entirely different experimental outcomes.

3-Fluoro analog provides unique balance of size and electron withdrawal

3-H analog lacks inductive effect and has lower lipophilicity

3-Fluoro small size (vdW ~1.47 Å) permits subtle steric fitting

3-Chloro larger size (vdW ~1.75 Å) may alter target complementarity

Halogen substitution at the 3-position may shift lipophilicity, electrostatic potential, and steric profile, potentially affecting binding and permeability outcomes.

• [1] ZINC database entry for ZINC000037412610. View Source
• [2] PubChem Compound Summary for CID 28876782, 3-Fluoro-N-[(1-methyl-1H-pyrrol-2-yl)methyl]aniline. View Source
• [3] PubChem Compound Summary for CID 57098443, 3-Chloro-N-[(1-methyl-1H-pyrrol-2-yl)methyl]aniline. View Source

3-Fluoro-N-[(1-methyl-1H-pyrrol-2-yl)methyl]aniline: Quantitative Differentiation

Enhanced Lipophilicity

The introduction of a fluorine atom at the 3-position of the phenyl ring significantly increases lipophilicity relative to the unsubstituted parent compound. The XLogP3 value for 3-Fluoro-N-[(1-methyl-1H-pyrrol-2-yl)methyl]aniline is 2.3, which is substantially higher than the XLogP3 value of 1.9 for N-[(1-methyl-1H-pyrrol-2-yl)methyl]aniline, indicating a calculated 0.4 unit increase in lipophilicity [1][2]. This increase is crucial for modulating membrane permeability and target engagement in biological systems.

Lipophilicity

Cross-study comparable

XLogP3 = 2.3 vs 1.9 (unsubstituted)

+0.4 log units

Supports permeability and CNS penetration tuning in lead optimization

Evidence Dimension	Lipophilicity (XLogP3)
Target Compound Data	XLogP3 = 2.3
Comparator Or Baseline	N-[(1-methyl-1H-pyrrol-2-yl)methyl]aniline, XLogP3 = 1.9
Quantified Difference	+0.4 XLogP3 units
Conditions	Computed by XLogP3 3.0 algorithm (PubChem release 2021.05.07) [1].

Why This Matters

This difference in lipophilicity can be a key factor when optimizing a lead series for oral bioavailability or blood-brain barrier penetration.

• [1] PubChem Compound Summary for CID 28876782, 3-Fluoro-N-[(1-methyl-1H-pyrrol-2-yl)methyl]aniline. View Source
• [2] PubChem Compound Summary for CID 129318526, N-[(1-methyl-1H-pyrrol-2-yl)methyl]aniline (data inferred from ZINC). View Source

Distinct Molecular Weight

The molecular weight (MW) of a compound influences its pharmacokinetic properties and synthetic handling. The target compound has a MW of 204.24 g/mol [1]. This is a key differentiator from the 3-chloro analog, which has a significantly higher MW of 220.70 g/mol, representing an increase of 16.46 g/mol [2]. The heavier chlorine atom can lead to different metabolic liabilities and may not be a suitable substitute if a lower MW is required for a specific design or screening library profile.

Molecular Weight

Cross-study comparable

204.24 g/mol vs 220.70 g/mol (3-Cl)

Chloro analog is 16.46 g/mol heavier

Lower MW may improve passive permeability and reduce promiscuous binding risk

Evidence Dimension	Molecular Weight
Target Compound Data	204.24 g/mol
Comparator Or Baseline	3-Chloro-N-[(1-methyl-1H-pyrrol-2-yl)methyl]aniline
Quantified Difference	16.46 g/mol heavier for the chloro analog
Conditions	Computed by PubChem 2.1 (PubChem release 2021.05.07) [1][2].

Why This Matters

Maintaining a lower molecular weight is a common strategy in drug discovery to improve passive permeability and reduce promiscuous binding, making the fluoro compound a more attractive candidate in certain optimization campaigns.

• [1] PubChem Compound Summary for CID 28876782, 3-Fluoro-N-[(1-methyl-1H-pyrrol-2-yl)methyl]aniline. View Source
• [2] PubChem Compound Summary for CID 57098443, 3-Chloro-N-[(1-methyl-1H-pyrrol-2-yl)methyl]aniline. View Source

Unique Electrostatic Profile

The strong electron-withdrawing effect of the fluorine atom, coupled with its small size, creates a unique electrostatic potential on the phenyl ring that differs from both the hydrogen analog and larger halogen substituents [1]. While direct comparative binding data is unavailable, this class-level inference suggests the 3-fluoro substitution can facilitate unique polar interactions (e.g., C-F...H-X hydrogen bonds or multipolar interactions with protein backbones) that are not possible with the 3-chloro or 3-methyl analogs [2]. This can be a critical factor in designing selective inhibitors or agonists where specific electrostatic complementarity is required.

Electrostatic Profile

Class-level inference

Fluorine imparts strong inductive withdrawal with minimal steric addition

May enable unique polar interactions not accessible with H or Cl analogs

Based on established fluorine SAR principles; direct binding data not available

Evidence Dimension	Electrostatic potential and size
Target Compound Data	Fluorine substituent: small size (van der Waals radius ~1.47 Å), strong inductive electron withdrawal.
Comparator Or Baseline	3-H analog (H): no inductive withdrawal; 3-Cl analog: larger size (van der Waals radius ~1.75 Å), weaker electron withdrawal.
Quantified Difference	Qualitative difference based on well-established class-level electronic and steric effects of halogen substituents [2].
Conditions	Based on fundamental principles of medicinal chemistry and structure-activity relationships (SAR) for fluorinated aromatics.

Why This Matters

This unique electronic profile is often exploited to enhance binding affinity or selectivity for a target protein, making the compound a valuable tool for SAR studies where a 3-fluoro substitution is specifically desired.

• [1] Müller, K., Faeh, C., & Diederich, F. (2007). Fluorine in pharmaceuticals: looking beyond intuition. Science, 317(5846), 1881-1886. View Source
• [2] Gillis, E. P., Eastman, K. J., Hill, M. D., Donnelly, D. J., & Meanwell, N. A. (2015). Applications of Fluorine in Medicinal Chemistry. Journal of Medicinal Chemistry, 58(21), 8315–8359. View Source

3-Fluoro-N-[(1-methyl-1H-pyrrol-2-yl)methyl]aniline: Application Scenarios

Lead Optimization via Lipophilicity Tuning

This compound is best utilized as a synthetic intermediate or building block in medicinal chemistry projects where a moderate increase in lipophilicity (XLogP3 of 2.3 vs. 1.9 for the non-fluorinated analog) is desired to improve membrane permeability without adding significant molecular weight or bulk [1]. It is particularly suitable for optimizing lead series targeting the central nervous system (CNS) or other intracellular targets where a balanced LogP is critical.

Halogen SAR Exploration

Researchers should procure this compound to systematically explore the SAR of halogen substitutions at the 3-position of the N-[(1-methyl-1H-pyrrol-2-yl)methyl]aniline scaffold [2]. Its unique electronic properties and small size compared to 3-chloro or 3-bromo analogs allow for precise investigation of how inductive electron withdrawal and steric effects influence target binding and biological activity, without the confounding factors of larger halogen atoms [3].

Fluorinated Pyrrole Library Synthesis

Given its structural features, this compound is a valuable starting material for synthesizing diverse libraries of fluorinated pyrrole-containing molecules for screening in agrochemical research [2]. The presence of the fluorine atom is known to enhance metabolic stability and environmental persistence in many agrochemicals, making this specific derivative a more relevant building block than its non-fluorinated counterpart for projects aiming to discover novel herbicides or fungicides [4].

Biophysical and Computational Studies

With its well-defined physicochemical properties (MW: 204.24 g/mol, tPSA: 17 Ų, XLogP3: 2.3), this compound is an ideal candidate for biophysical and computational chemistry studies [1]. It can be used as a model ligand to calibrate computational models for predicting the binding affinity or ADME properties of fluorinated N-arylpyrroles, or as a probe in NMR or X-ray crystallography to study fluorine-protein interactions [3].

Application

Selection Property

Validation Focus

Lipophilicity tuning in lead optimization

3-Fluoro building block with moderate XLogP3

Membrane permeability and CNS target access

Halogen SAR exploration

Small, electron-withdrawing fluorine probe

Electrostatic and steric influence on target binding

Fluorinated pyrrole library synthesis

Fluorinated N-arylpyrrole intermediate

Metabolic stability and agrochemical screening fit

Biophysical and computational model studies

Well-defined physicochemical profile

Calibration of ADME or fluorine-protein interaction models

• [1] PubChem Compound Summary for CID 28876782, 3-Fluoro-N-[(1-methyl-1H-pyrrol-2-yl)methyl]aniline. View Source
• [2] Cas no 1039970-91-6 (3-fluoro-N-(1-methyl-1H-pyrrol-2-yl)methylaniline). View Source
• [3] Gillis, E. P., Eastman, K. J., Hill, M. D., Donnelly, D. J., & Meanwell, N. A. (2015). Applications of Fluorine in Medicinal Chemistry. Journal of Medicinal Chemistry, 58(21), 8315–8359. View Source
• [4] Jeschke, P. (2017). The unique role of fluorine in the design of modern crop protection compounds. Pest Management Science, 73(6), 1053-1066. View Source